Gelucire 50-13
Gelucire 50-13
Brand Name:
Vulcanchem
CAS No.:
121548-05-8
VCID:
VC0058305
InChI:
InChI=1S/C23H32N12O8S/c1-23(2)15(31-12-17(34-23)32-22(25)33-19(12)39)20(40)27-5-10(36)26-3-4-44(41,42)6-9-13(37)14(38)21(43-9)35-8-30-11-16(24)28-7-29-18(11)35/h7-9,13-15,21-22,37-38H,3-6,25H2,1-2H3,(H,26,36)(H,27,40)(H,32,34)(H,33,39)(H2,24,28,29)/t9-,13-,14-,15?,21-,22?/m1/s1
SMILES:
CC1(C(N=C2C(=NC(NC2=O)N)N1)C(=O)NCC(=O)NCCS(=O)(=O)CC3C(C(C(O3)N4C=NC5=C4N=CN=C5N)O)O)C
Molecular Formula:
C23H32N12O8S
Molecular Weight:
636.645
Gelucire 50-13
CAS No.: 121548-05-8
Main Products
VCID: VC0058305
Molecular Formula: C23H32N12O8S
Molecular Weight: 636.645
| CAS No. | 121548-05-8 |
|---|---|
| Product Name | Gelucire 50-13 |
| Molecular Formula | C23H32N12O8S |
| Molecular Weight | 636.645 |
| IUPAC Name | 2-amino-N-[2-[2-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methylsulfonyl]ethylamino]-2-oxoethyl]-7,7-dimethyl-4-oxo-2,3,6,8-tetrahydropteridine-6-carboxamide |
| Standard InChI | InChI=1S/C23H32N12O8S/c1-23(2)15(31-12-17(34-23)32-22(25)33-19(12)39)20(40)27-5-10(36)26-3-4-44(41,42)6-9-13(37)14(38)21(43-9)35-8-30-11-16(24)28-7-29-18(11)35/h7-9,13-15,21-22,37-38H,3-6,25H2,1-2H3,(H,26,36)(H,27,40)(H,32,34)(H,33,39)(H2,24,28,29)/t9-,13-,14-,15?,21-,22?/m1/s1 |
| Standard InChIKey | LVYTZKIEAKDANY-YAQNMJSUSA-N |
| SMILES | CC1(C(N=C2C(=NC(NC2=O)N)N1)C(=O)NCC(=O)NCCS(=O)(=O)CC3C(C(C(O3)N4C=NC5=C4N=CN=C5N)O)O)C |
| Synonyms | Gelucire 50-13 |
| Last Modified | Aug 20 2021 |
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